Cas no 1602347-93-2 (Heptane, 4-(chloromethyl)-1-(ethylthio)-)

4-(Chloromethyl)-1-(ethylthio)heptane is a halogenated thioether compound with applications in organic synthesis and specialty chemical manufacturing. Its structure, featuring a chloromethyl group and an ethylthio substituent on a heptane backbone, makes it a versatile intermediate for further functionalization. The compound is particularly useful in nucleophilic substitution reactions, where the chloromethyl group can be readily displaced, enabling the synthesis of more complex derivatives. Its moderate reactivity and stability under standard conditions facilitate controlled transformations in synthetic workflows. The ethylthio moiety may also serve as a directing group or participate in subsequent modifications. Suitable for use in fine chemical and pharmaceutical research, this compound offers a balance of reactivity and handling safety.
Heptane, 4-(chloromethyl)-1-(ethylthio)- structure
1602347-93-2 structure
Product Name:Heptane, 4-(chloromethyl)-1-(ethylthio)-
CAS No:1602347-93-2
MF:C10H21ClS
MW:208.791741132736
CID:5284062
Update Time:2025-06-08

Heptane, 4-(chloromethyl)-1-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

    • Heptane, 4-(chloromethyl)-1-(ethylthio)-
    • Inchi: 1S/C10H21ClS/c1-3-6-10(9-11)7-5-8-12-4-2/h10H,3-9H2,1-2H3
    • InChI Key: NXMNIYWNLUVQNZ-UHFFFAOYSA-N
    • SMILES: C(SCC)CCC(CCl)CCC

Heptane, 4-(chloromethyl)-1-(ethylthio)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-675476-0.05g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
0.05g
$888.0 2025-03-13
Enamine
EN300-675476-0.1g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
0.1g
$930.0 2025-03-13
Enamine
EN300-675476-0.25g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
0.25g
$972.0 2025-03-13
Enamine
EN300-675476-0.5g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
0.5g
$1014.0 2025-03-13
Enamine
EN300-675476-1.0g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
1.0g
$1057.0 2025-03-13
Enamine
EN300-675476-2.5g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
2.5g
$2071.0 2025-03-13
Enamine
EN300-675476-5.0g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
5.0g
$3065.0 2025-03-13
Enamine
EN300-675476-10.0g
4-(chloromethyl)-1-(ethylsulfanyl)heptane
1602347-93-2 95.0%
10.0g
$4545.0 2025-03-13

Additional information on Heptane, 4-(chloromethyl)-1-(ethylthio)-

Research Briefing on Heptane, 4-(chloromethyl)-1-(ethylthio)- and Related Compound 1602347-93-2 in Chemical Biomedicine

Recent advancements in chemical biomedicine have highlighted the significance of specialized organic compounds such as Heptane, 4-(chloromethyl)-1-(ethylthio)- and the structurally related compound 1602347-93-2. These molecules have garnered attention due to their potential applications in drug development, particularly in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on their chemical properties, biological activities, and potential industrial applications.

Heptane, 4-(chloromethyl)-1-(ethylthio)-, a sulfur-containing organic compound, has been investigated for its role as an intermediate in the synthesis of more complex pharmaceutical agents. Recent studies have explored its reactivity and potential as a building block for antimicrobial and anticancer compounds. Meanwhile, 1602347-93-2, a compound with a similar functional group arrangement, has shown promise in early-stage pharmacological studies, particularly in modulating enzyme activity relevant to inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of Heptane, 4-(chloromethyl)-1-(ethylthio)- derivatives and their subsequent evaluation as inhibitors of bacterial efflux pumps. The research team reported a significant reduction in multidrug resistance in Gram-negative bacteria when treated with these derivatives, suggesting a potential pathway for addressing antibiotic resistance. The study also noted the compound's favorable pharmacokinetic properties, including stability in physiological conditions.

Regarding compound 1602347-93-2, recent preclinical investigations have focused on its interaction with protein kinases involved in autoimmune disorders. A Nature Chemical Biology publication (2024) detailed the compound's selective inhibition of JAK3 kinase while sparing related isoforms, indicating potential for developing targeted therapies with reduced side effects. The research employed advanced crystallographic techniques to elucidate the molecular basis of this selectivity.

From an industrial perspective, both compounds have attracted attention for their scalability in production. A 2024 chemical engineering report highlighted an optimized synthetic route for Heptane, 4-(chloromethyl)-1-(ethylthio)- that achieves 85% yield while minimizing hazardous byproducts. This advancement addresses previous challenges in large-scale manufacturing of sulfur-containing intermediates.

Future research directions identified in the literature include further exploration of structure-activity relationships for these compounds, particularly in modifying the ethylthio moiety to enhance target specificity. Additionally, several research groups are investigating the potential of these compounds as scaffolds for developing PROTACs (proteolysis targeting chimeras), a promising approach in targeted protein degradation therapies.

In conclusion, Heptane, 4-(chloromethyl)-1-(ethylthio)- and compound 1602347-93-2 represent valuable chemical entities in biomedical research with demonstrated potential in addressing current therapeutic challenges. Continued investigation of these compounds and their derivatives may yield important contributions to drug discovery pipelines, particularly in areas of infectious diseases and immune modulation.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd